HIOC
HIOC
HIOC is a selective tropomyosin-related kinase receptor B (TrkB) receptor agonist used in the treatment of early brain injury following subarachnoid hemorrhage (SAH). In addition it protects retinas from retinal degredation.
Selective TrkB receptor agonist. Protects neurons from excitotoxicity. Protects retinas from light-induced retinal degeneration (LIRD) in vivo. Blood brain barrier and blood-retinal barrier penetrant.
Selective TrkB receptor agonist. Protects neurons from excitotoxicity. Protects retinas from light-induced retinal degeneration (LIRD) in vivo. Blood brain barrier and blood-retinal barrier penetrant.
Brand Name:
Vulcanchem
CAS No.:
314054-36-9
VCID:
VC0005179
InChI:
InChI=1S/C16H19N3O3/c20-11-3-4-14-13(8-11)10(9-19-14)5-7-18-16(22)12-2-1-6-17-15(12)21/h3-4,8-9,12,19-20H,1-2,5-7H2,(H,17,21)(H,18,22)
SMILES:
C1CC(C(=O)NC1)C(=O)NCCC2=CNC3=C2C=C(C=C3)O
Molecular Formula:
C16H19N3O3
Molecular Weight:
301.34 g/mol
HIOC
CAS No.: 314054-36-9
Cat. No.: VC0005179
Molecular Formula: C16H19N3O3
Molecular Weight: 301.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | HIOC is a selective tropomyosin-related kinase receptor B (TrkB) receptor agonist used in the treatment of early brain injury following subarachnoid hemorrhage (SAH). In addition it protects retinas from retinal degredation. Selective TrkB receptor agonist. Protects neurons from excitotoxicity. Protects retinas from light-induced retinal degeneration (LIRD) in vivo. Blood brain barrier and blood-retinal barrier penetrant. |
|---|---|
| CAS No. | 314054-36-9 |
| Molecular Formula | C16H19N3O3 |
| Molecular Weight | 301.34 g/mol |
| IUPAC Name | N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]-2-oxopiperidine-3-carboxamide |
| Standard InChI | InChI=1S/C16H19N3O3/c20-11-3-4-14-13(8-11)10(9-19-14)5-7-18-16(22)12-2-1-6-17-15(12)21/h3-4,8-9,12,19-20H,1-2,5-7H2,(H,17,21)(H,18,22) |
| Standard InChI Key | ZIMKJLALTRLXJO-UHFFFAOYSA-N |
| SMILES | C1CC(C(=O)NC1)C(=O)NCCC2=CNC3=C2C=C(C=C3)O |
| Canonical SMILES | C1CC(C(=O)NC1)C(=O)NCCC2=CNC3=C2C=C(C=C3)O |
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